![molecular formula C10H10O3S B1299682 2-[(2-Oxopropyl)thio]benzoic acid CAS No. 336186-19-7](/img/structure/B1299682.png)
2-[(2-Oxopropyl)thio]benzoic acid
Overview
Description
2-[(2-Oxopropyl)thio]benzoic acid, also referred to as OPTBA, is a chemical compound with the molecular formula C10H10O3S . It has a molecular weight of 210.25 .
Molecular Structure Analysis
The molecular structure of 2-[(2-Oxopropyl)thio]benzoic acid consists of a benzoic acid core with a 2-oxopropylthio group attached . The exact 3D structure can be obtained from specialized databases .Scientific Research Applications
Proteomics Research
2-[(2-Oxopropyl)thio]benzoic acid: is utilized in proteomics, which is the large-scale study of proteins, their structures, and functions . The compound can be used to modify proteins or peptides to study their behavior under different conditions, aiding in the understanding of protein function and interaction.
Pharmacology
In pharmacology, 2-[(2-Oxopropyl)thio]benzoic acid may serve as a precursor or an intermediate in the synthesis of pharmaceutical drugs . Its properties allow it to be incorporated into larger molecules that can interact with biological systems, potentially leading to new therapeutic agents.
Material Science
The compound’s unique chemical structure makes it valuable in material science. It can be used to synthesize new polymers or co-polymers with specific properties, such as increased durability or conductivity . These materials could have applications in electronics, coatings, and other industrial products.
Environmental Science
2-[(2-Oxopropyl)thio]benzoic acid: could be explored for environmental applications, such as the development of sensors for pollutants or the creation of biodegradable materials . Its sulfur-containing moiety might interact with various environmental factors, aiding in the detection or neutralization of harmful substances.
Biochemistry
In biochemistry, this compound can be used to study enzyme-catalyzed reactions where it may act as a substrate or inhibitor . Understanding these interactions can provide insights into enzyme mechanisms and help design inhibitors that can regulate enzyme activity.
Industrial Uses
Industrially, 2-[(2-Oxopropyl)thio]benzoic acid can be involved in the synthesis of dyes, fragrances, and other chemicals . Its ability to participate in various chemical reactions
properties
IUPAC Name |
2-(2-oxopropylsulfanyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3S/c1-7(11)6-14-9-5-3-2-4-8(9)10(12)13/h2-5H,6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIFGESFKZRVPBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CSC1=CC=CC=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60368815 |
Source
|
| Record name | 2-[(2-oxopropyl)thio]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60368815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Oxopropyl)thio]benzoic acid | |
CAS RN |
336186-19-7 |
Source
|
| Record name | 2-[(2-oxopropyl)thio]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60368815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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